![molecular formula C10H8N2O2 B173262 3-(1,3-benzodioxol-5-yl)-1H-pyrazole CAS No. 141791-06-2](/img/structure/B173262.png)
3-(1,3-benzodioxol-5-yl)-1H-pyrazole
Overview
Description
The compound “3-(1,3-benzodioxol-5-yl)-1H-pyrazole” is a pyrazole derivative. Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring with three carbon atoms and two adjacent nitrogen atoms . The “3-(1,3-benzodioxol-5-yl)” part suggests that a benzodioxole is attached to the pyrazole at the 3-position. Benzodioxoles are a class of organic compounds containing a benzene ring fused to a dioxole ring .
Molecular Structure Analysis
The molecular structure of this compound, as implied by its name, would consist of a pyrazole ring with a 1,3-benzodioxole moiety attached at the 3-position. Detailed structural characteristics such as bond lengths and angles would require experimental determination or computational modeling .Chemical Reactions Analysis
As a pyrazole derivative, this compound might be expected to undergo reactions typical of pyrazoles. These could include various substitution reactions at the pyrazole ring, depending on the specific conditions and reagents used .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Factors such as its degree of crystallinity, solubility in various solvents, melting point, and boiling point would need to be determined experimentally.Scientific Research Applications
Synthesis and Structural Analysis
- Synthesis and Characterization : A study by Kumara et al. (2018) explored the synthesis and characterization of a pyrazole derivative related to 3-(1,3-benzodioxol-5-yl)-1H-pyrazole. The compound was synthesized and characterized using various techniques like FT-IR, NMR, MS, and UV-visible spectra, and its crystal structure was determined by X-ray diffraction studies (Kumara et al., 2018).
- Molecular Structure Elucidation : Another study conducted by Naveen et al. (2018) focused on elucidating the structure of a novel pyrazole derivative, revealing its crystal system and molecular structure through X-ray diffraction, NMR, and mass spectral analysis (Naveen et al., 2018).
Potential Therapeutic Applications
- Antitumor Activity : A study by Insuasty et al. (2012) synthesized a series of 2-pyrazoline derivatives, including one with a 5-(benzo[d][1,3]dioxol-5-yl) moiety, and evaluated their antitumor activity. The compound showed significant activity against leukemia, renal cancer, and prostate cancer cell lines (Insuasty et al., 2012).
- Antimicrobial and Anti-proliferative Activities : Mansour et al. (2020) synthesized thiazolyl pyrazoline derivatives linked to a benzo[1,3]dioxole moiety and evaluated their antimicrobial and antiproliferative activities. Some compounds showed promising results against HCT-116 cancer cells and microbial strains (Mansour et al., 2020).
Chemical Properties and Synthesis Techniques
- Novel Synthesis Methods : Jothikrishnan et al. (2009, 2010) developed simple methods for synthesizing pyrazoline derivatives containing the benzodioxol moiety using microwave irradiation, characterized by NMR, IR, and LCMS data (Jothikrishnan et al., 2009) (Jothikrishnan et al., 2010).
- Cholinesterase Inhibitors : Temel et al. (2018) synthesized new thiazolyl-pyrazoline derivatives and investigated their effects as cholinesterase inhibitors, which could have implications for treating diseases like Alzheimer's (Temel et al., 2018).
Other Applications
- Antibacterial Agents : Palkar et al. (2017) designed and synthesized pyrazole derivatives as potential antibacterial agents, showing effectiveness against certain bacterial strains (Palkar et al., 2017).
- Anti-Diabetic Potential : Ibraheem et al. (2020) synthesized benzimidazole-pyrazoline hybrid molecules and evaluated their anti-diabetic potential by screening for α-glucosidase inhibition activity (Ibraheem et al., 2020).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been found to targetGlycogen synthase kinase-3 beta (GSK-3β) , a protein kinase involved in numerous cellular processes, including glycogen metabolism, cell signaling, and cell division .
Mode of Action
For instance, some compounds have been found to cause cell cycle arrest at the S phase and induce apoptosis in cancer cells .
Biochemical Pathways
Similar compounds have been found to affect pathways related to cell cycle regulation and apoptosis . These effects can lead to downstream effects such as inhibition of cell proliferation and induction of cell death .
Pharmacokinetics
Similar compounds have been found to exhibit good selectivity between cancer cells and normal cells , suggesting that they may have favorable bioavailability and distribution characteristics.
Result of Action
Similar compounds have been found to cause cell cycle arrest at the s phase and induce apoptosis in cancer cells . These effects can lead to the inhibition of cell proliferation and induction of cell death .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-(1,3-benzodioxol-5-yl)-1H-pyrazole are largely determined by its interactions with various biomolecules. For instance, it has been found to interact with enzymes such as nitric oxide synthase, inducible . The nature of these interactions is complex and can involve both covalent and non-covalent bonds .
Cellular Effects
This compound has been shown to have significant effects on various types of cells. In particular, it has been found to exhibit anticancer activity against prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines . It influences cell function by causing cell cycle arrest at the S phase and inducing apoptosis in CCRF-CEM cancer cells .
Molecular Mechanism
The molecular mechanism of action of this compound involves its interactions with biomolecules at the molecular level. For instance, it has been found to modulate microtubule assembly through the suppression of tubulin polymerization or stabilization of microtubule structure .
Temporal Effects in Laboratory Settings
The effects of this compound change over time in laboratory settings. Specific information on the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is not currently available .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. Specific information on threshold effects, toxic or adverse effects at high doses is not currently available .
Metabolic Pathways
This compound is involved in various metabolic pathways. Specific information on the enzymes or cofactors it interacts with, its effects on metabolic flux or metabolite levels is not currently available .
Transport and Distribution
The transport and distribution of this compound within cells and tissues involve various transporters and binding proteins. Specific information on its localization or accumulation is not currently available .
Subcellular Localization
The subcellular localization of this compound and its effects on activity or function are not currently known
Properties
IUPAC Name |
5-(1,3-benzodioxol-5-yl)-1H-pyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O2/c1-2-9-10(14-6-13-9)5-7(1)8-3-4-11-12-8/h1-5H,6H2,(H,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOPAFWMOCZGHFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=CC=NN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60363128 | |
Record name | SBB027123 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60363128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
141791-06-2 | |
Record name | SBB027123 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60363128 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.